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Compound of Interest

Compound Name: Dibenzo[b,e]thiepin-11(6H)-one

Cat. No.: B074513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibenzo[b,e]thiepin-11(6H)-one is a tricyclic heterocyclic compound of significant interest in

medicinal chemistry and pharmaceutical development. It serves as a crucial intermediate in the

synthesis of various biologically active molecules, most notably the tricyclic antidepressant

Dosulepin (also known as Dothiepin). This technical guide provides an in-depth overview of its

chemical identity, physicochemical properties, synthesis protocols, and its role in the

development of therapeutic agents.

Chemical Identity and Synonyms
The nomenclature and various identifiers for Dibenzo[b,e]thiepin-11(6H)-one are crucial for

accurate scientific communication and substance registration.

IUPAC Name: 6H-Dibenzo[b,e]thiepin-11-one[1]

CAS Number: 1531-77-7[1][2][3]

Molecular Formula: C₁₄H₁₀OS[1][3][4]

Synonyms: 6,11-Dihydrodibenzo[b,e]thiepin-11-one, Dibenzo(b,e)thiepin-11(6H)-one,

Dosulepin EP Impurity B, Homothioxanthone.[2][5][6]
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Physicochemical Properties
A summary of the key physicochemical properties of Dibenzo[b,e]thiepin-11(6H)-one is

presented in the table below, providing essential data for laboratory and developmental work.

Property Value Reference

Molecular Weight 226.30 g/mol [1]

Melting Point 86-88 °C [2]

Appearance Solid [2]

InChI Key
JGJDEWXZEIHBNW-

UHFFFAOYSA-N
[2][3]

SMILES O=C1c2ccccc2CSc3ccccc13 [2]

Storage Temperature 2-8°C [2]

Synthesis of Dibenzo[b,e]thiepin-11(6H)-one
The primary synthetic route to Dibenzo[b,e]thiepin-11(6H)-one involves the intramolecular

cyclization of 2-[(phenylthio)methyl]benzoic acid. A detailed experimental protocol is provided

below.

Experimental Protocol: Synthesis via Polyphosphoric
Acid Cyclization
This procedure outlines the synthesis of Dibenzo[b,e]thiepin-11(6H)-one from 2-

[(phenylthio)methyl]benzoic acid.

Materials:

2-[(Phenylthio)methyl]benzoic acid

Polyphosphoric acid (PPA)

Ice
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Water

Dichloromethane

5% Sodium hydroxide solution

Isopropanol

Procedure:

Heat 140 g of polyphosphoric acid to 80°C in a suitable reaction vessel.

Slowly add 0.1 mol of 2-[(phenylthio)methyl]benzoic acid to the heated polyphosphoric acid

with continuous stirring.

Increase the temperature of the reaction mixture and heat for one hour at 100-110°C.

After one hour, partially cool the mixture to 80°C.

Carefully add ice and water to the reaction mixture to quench the reaction and precipitate the

product.

Extract the product with dichloromethane.

Wash the organic extract with water and subsequently with a 5% sodium hydroxide solution.

Remove the solvent (dichloromethane) from the organic layer under vacuum.

Recrystallize the resulting residue from isopropanol to yield purified Dibenzo[b,e]thiepin-
11(6H)-one.

Role as a Key Pharmaceutical Intermediate
Dibenzo[b,e]thiepin-11(6H)-one is a pivotal precursor in the synthesis of the tricyclic

antidepressant Dosulepin. The structural backbone of Dibenzo[b,e]thiepin-11(6H)-one is

modified to introduce the pharmacologically active side chain of Dosulepin.
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Synthesis Pathway

2-[(Phenylthio)methyl]benzoic acid
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Synthetic relationship of Dibenzo[b,e]thiepin-11(6H)-one.

Biological Significance and Derivatives
While Dibenzo[b,e]thiepin-11(6H)-one itself is primarily an intermediate, its derivatives have

shown notable biological activities.

Antimicrobial Activity
Derivatives of Dibenzo[b,e]thiepin-11(6H)-one have been synthesized and evaluated for their

antimicrobial properties. Specifically, O-acyloximino derivatives have demonstrated activity

against various bacterial and fungal strains.

Experimental Protocol: Antimicrobial Susceptibility Testing (Cup Plate Method)

This method is used to determine the antimicrobial activity of compounds.

Microbial Strains: Methicillin-Resistant Staphylococcus aureus (MRSA), Escherichia coli (E.

coli), and Aspergillus niger (A. niger) are used as test organisms.
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Culture Preparation: The microbial strains are cultured in appropriate broth media to achieve

a suitable concentration of microorganisms.

Agar Plate Preparation: Sterile nutrient agar is poured into petri dishes and allowed to

solidify.

Inoculation: The solidified agar plates are uniformly inoculated with the respective microbial

cultures.

Cup Creation: Wells or "cups" are aseptically bored into the agar.

Compound Application: A defined concentration of the test compound (e.g., derivatives of

Dibenzo[b,e]thiepin-11(6H)-one) is added to the cups.

Incubation: The plates are incubated under conditions suitable for the growth of the specific

microorganism.

Zone of Inhibition Measurement: The diameter of the clear zone around each cup, where

microbial growth is inhibited, is measured to determine the antimicrobial activity. The

Minimum Inhibitory Concentration (MIC) can be determined by testing serial dilutions of the

compound.

While specific MIC values for Dibenzo[b,e]thiepin-11(6H)-one are not readily available in the

literature, its O-benzoyloxime derivatives have shown significant antimicrobial activity with MIC

values ranging from 25-50 μg/mL against the tested strains.[7]

Antidepressant Activity of Dosulepin
The primary therapeutic application stemming from Dibenzo[b,e]thiepin-11(6H)-one is the

antidepressant drug Dosulepin. Dosulepin functions as a tricyclic antidepressant by inhibiting

the reuptake of the neurotransmitters serotonin and norepinephrine in the brain.[8] This action

increases the concentration of these neurotransmitters in the synaptic cleft, thereby enhancing

neurotransmission and alleviating symptoms of depression.[9]
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Mechanism of Action of Dosulepin
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Simplified signaling pathway of Dosulepin.

Conclusion
Dibenzo[b,e]thiepin-11(6H)-one is a compound of considerable importance in synthetic and

medicinal chemistry. Its well-defined synthesis and its role as a key building block for the

tricyclic antidepressant Dosulepin underscore its value to the pharmaceutical industry.

Furthermore, the exploration of its derivatives for other biological activities, such as

antimicrobial effects, opens avenues for future drug discovery and development. This guide

provides a foundational understanding for researchers and professionals working with this

versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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